Cas no 83240-61-3 (4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid)

4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid structure
83240-61-3 structure
Product Name:4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid
CAS No:83240-61-3
MF:C9H15NO5
MW:217.219103097916
CID:5654269
PubChem ID:13055621
Update Time:2023-09-20

4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28273688
    • 4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid
    • 83240-61-3
    • 4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid
    • Inchi: 1S/C9H15NO5/c1-6(11)10-7(9(12)13)2-3-8-14-4-5-15-8/h7-8H,2-5H2,1H3,(H,10,11)(H,12,13)
    • InChI Key: SRLHUSVBYKOKNH-UHFFFAOYSA-N
    • SMILES: O1CCOC1CCC(C(=O)O)NC(C)=O

Computed Properties

  • Exact Mass: 217.09502258g/mol
  • Monoisotopic Mass: 217.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 84.9Ų

4-(1,3-Dioxolan-2-yl)-2-acetamidobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28273688-0.05g
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid
83240-61-3 95.0%
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$563.0 2025-03-19
Enamine
EN300-28273688-0.1g
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid
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Enamine
EN300-28273688-0.25g
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83240-61-3 95.0%
0.25g
$617.0 2025-03-19
Enamine
EN300-28273688-0.5g
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid
83240-61-3 95.0%
0.5g
$645.0 2025-03-19
Enamine
EN300-28273688-1.0g
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid
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$671.0 2025-03-19
Enamine
EN300-28273688-2.5g
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid
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$1315.0 2025-03-19
Enamine
EN300-28273688-5.0g
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid
83240-61-3 95.0%
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$1945.0 2025-03-19
Enamine
EN300-28273688-10.0g
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid
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$2884.0 2025-03-19
Enamine
EN300-28273688-1g
4-(1,3-dioxolan-2-yl)-2-acetamidobutanoic acid
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$671.0 2023-09-09
Enamine
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$1945.0 2023-09-09
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